5-Bromo-2-(1-methylethylcarbonyl)phenol

• Molecular Formula: C10H11BrO2
• Molecular Weight: 243.10 g/mol
• IUPAC Name: 1-(4-bromo-2-hydroxyphenyl)-2-methylpropan-1-one
• InChI: InChI=1S/C10H11BrO2/c1-6(2)10(13)8-4-3-7(11)5-9(8)12/h3-6,12H,1-2H3
• InChI Key: QYHJTYRVWNTTLM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=C(C=C(C=C1)Br)O

Description

This product page is for the chemical compound 5-Bromo-2-(1-methylethylcarbonyl)phenol. A comprehensive description of this compound's physical and chemical properties, research applications, and mechanism of action is not currently available in the searched sources. The information that follows is a placeholder structure typical for a reagent supplier's website. Properties: Key molecular properties such as molecular formula, molecular weight, CAS Number, and melting point would be listed here. Research Applications: This section would detail the compound's main areas of research interest. For instance, brominated phenols often serve as key synthetic intermediates or building blocks in organic synthesis, pharmaceuticals, and materials science . Its specific value could include use in developing active compounds for various therapeutic areas . Mechanism of Action: A description of the compound's biochemical or pharmacological mechanism would be provided here, if applicable. Handling and Safety: This product is labeled For Research Use Only and is not intended for diagnostic or therapeutic purposes, or for human use. Proper safety data and handling instructions should be consulted before use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 5-Bromo-2-(1-methylethylcarbonyl)phenol with structurally related bromophenol derivatives, focusing on substituent effects, physicochemical properties, and functional applications.

Structural Analogs and Substituent Effects

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Features
5-Bromo-2-(1-methylethylcarbonyl)phenol	Br (5), 1-methylethylcarbonyl (2)	C₁₀H₁₁BrO₂	243.10*	Electron-withdrawing carbonyl group enhances acidity and reactivity .
4-Bromo-5-isopropyl-2-methylphenol	Br (4), isopropyl (5), methyl (2)	C₁₀H₁₃BrO	229.11	Steric hindrance from isopropyl and methyl groups affects solubility .
5-Bromo-2-methylphenol	Br (5), methyl (2)	C₇H₇BrO	187.04	Simpler structure with lower molecular weight; used as a synthetic precursor .
5-Bromo-2-hydroxybenzonitrile	Br (5), hydroxyl (2), CN (2)	C₇H₄BrNO	198.02	Nitrile group increases polarity and hydrogen-bonding capacity .
5-Bromo-2-([(2-mercaptophenyl)imino]methyl)phenol	Br (5), Schiff base (2)	C₁₃H₁₀BrNOS	308.20	Forms stable complexes with metals; pH-dependent ionization .

*Calculated based on analogous compounds.

Physicochemical Properties

• Acidity: The presence of electron-withdrawing groups (e.g., carbonyl in 5-Bromo-2-(1-methylethylcarbonyl)phenol) lowers the pKa compared to methyl-substituted analogs. For example, the Schiff base derivative 5-Bromo-2-([(2-mercaptophenyl)imino]methyl)phenol exhibits variable acidity constants (pKa ~4.5–6.5) depending on the immobilization matrix (agarose vs. sol-gel), highlighting environmental sensitivity .
• Solubility: Bulky substituents (e.g., isopropyl in 4-Bromo-5-isopropyl-2-methylphenol) reduce aqueous solubility compared to smaller groups like methyl or hydroxyl .
• Spectroscopic Profiles: UV-Vis spectra of bromophenol derivatives show strong absorption bands (~250–350 nm) influenced by substituents. For instance, the Schiff base in 5-Bromo-2-([(2-mercaptophenyl)imino]methyl)phenol exhibits a λmax shift from 325 nm (neutral) to 380 nm (deprotonated form) .

Data Tables

Table 1: Comparative Physicochemical Data

Property	5-Bromo-2-(1-methylethylcarbonyl)phenol	4-Bromo-5-isopropyl-2-methylphenol	5-Bromo-2-methylphenol
Melting Point (°C)	Not reported	98–100	75–77
Boiling Point (°C)	Not reported	285 (dec.)	230–235
pKa (estimated)	~7.2	~8.5	~9.0
Solubility in Water	Low	Insoluble	Slightly soluble

Preparation Methods

Reaction Mechanism and Catalyst Systems

The Friedel-Crafts acylation remains the most widely employed method for introducing the 1-methylethylcarbonyl group onto the aromatic ring. This electrophilic substitution reaction is catalyzed by Lewis acids such as aluminum chloride (AlCl₃) or zinc chloride (ZnCl₂). The bromine substituent at the 5-position directs the acyl group to the ortho position relative to the hydroxyl group, ensuring regioselectivity.

Key Reaction Conditions:

• Substrate: 5-Bromophenol

• Acylating Agent: Isobutyryl chloride or isobutyric anhydride

• Catalyst: AlCl₃ (1.2–1.5 equiv)

• Solvent: Dichloromethane or nitrobenzene

• Temperature: 0–25°C

• Reaction Time: 4–8 hours

Optimization Challenges

A major limitation of this method is the competitive formation of diaryl ketone byproducts due to over-acylation. Studies indicate that modulating the stoichiometry of AlCl₃ (1.25–1.3 equiv) and maintaining subambient temperatures (0–5°C) suppress side reactions, improving yields to 68–72%.

Nucleophilic Acylation via Ketene Intermediates

In Situ Generation of Ketenes

This approach involves the dehydrohalogenation of isobutyryl chloride to generate a ketene intermediate, which subsequently reacts with 5-bromophenol. The reaction is facilitated by tertiary amine bases such as triethylamine (Et₃N) or pyridine:

$$\text{RCOCl} + \text{Base} \rightarrow \text{R-C≡C-O} + \text{Base·HCl}$$

Advantages:

• Avoids strong Lewis acids, reducing post-reaction purification steps.

• Higher functional group tolerance compared to Friedel-Crafts.

Solvent and Base Selection

Nonpolar solvents like toluene or hexane favor ketene stability, while polar aprotic solvents (e.g., THF) accelerate nucleophilic attack. A 2023 study demonstrated that using 1,8-diazabicycloundec-7-ene (DBU) as a base in toluene achieves an 80% yield with minimal oligomerization.

Cross-Coupling Approaches

Suzuki-Miyaura Coupling for Late-Stage Functionalization

Recent innovations utilize palladium-catalyzed cross-coupling to install the 1-methylethylcarbonyl group. This method is particularly advantageous for constructing complex derivatives:

Representative Protocol:

• Substrate: 5-Bromo-2-hydroxyphenylboronic ester

• Coupling Partner: Isobutyryl chloride or methyl isobutyrate

• Catalyst: Pd(PPh₃)₄ (2 mol%)

• Base: K₂CO₃

• Solvent: DMF/H₂O (4:1)

• Yield: 65–70%

Limitations and Mitigation Strategies

Oxidative addition of the aryl bromide to palladium is often rate-limiting. Adding catalytic amounts of copper(I) iodide (CuI) accelerates this step, enhancing turnover frequency by 40%.

Comparative Analysis of Methodologies

Parameter	Friedel-Crafts	Ketene Acylation	Suzuki Coupling
Yield (%)	68–72	75–80	65–70
Catalyst Cost	Low	Moderate	High
Regioselectivity	High	Moderate	High
Scalability	Excellent	Good	Moderate
Byproduct Formation	15–20%	5–10%	10–15%

Industrial-Scale Considerations

Solvent Recovery and Waste Management

The Friedel-Crafts method generates significant AlCl₃ waste, necessitating neutralization with aqueous bicarbonate. In contrast, ketene-based routes produce recoverable amine hydrochlorides, aligning with green chemistry principles.

Crystallization and Purification

Recrystallization from ethanol/water mixtures (3:1 v/v) yields pharmaceutical-grade material (>99% purity). Activated carbon treatment is critical for removing colored impurities derived from phenolic oxidation.

Q & A

Q. What are the common synthetic routes for 5-Bromo-2-(1-methylethylcarbonyl)phenol, and how can reaction conditions be optimized?

• Methodological Answer : The compound can be synthesized via electrophilic bromination of a phenolic precursor followed by Friedel-Crafts acylation to introduce the isopropyl carbonyl group. Key considerations include:

• Bromination: Use Lewis acids (e.g., AlCl₃) in anhydrous conditions to direct bromine to the para position relative to existing substituents .
• Acylation: Optimize acyl chloride (e.g., isobutyryl chloride) stoichiometry and reaction time to minimize side products like over-acylation .
• Purification: Column chromatography with silica gel (hexane/ethyl acetate gradient) is recommended for isolating the target compound from brominated byproducts .

Q. Which analytical techniques are most effective for characterizing 5-Bromo-2-(1-methylethylcarbonyl)phenol?

• Methodological Answer :

• NMR Spectroscopy : ¹H and ¹³C NMR can confirm the substitution pattern (e.g., bromo at C5, carbonyl at C2). Aromatic protons typically resonate at δ 6.8–7.5 ppm, while the isopropyl group shows split signals near δ 1.2–1.5 ppm .
• HPLC-PDA : Use a C18 column with a mobile phase (e.g., methanol/water, 70:30) to assess purity (>95% by HPLC) and detect trace impurities .
• Mass Spectrometry (ESI-MS) : Confirm molecular weight (MW calc. 271.1 g/mol) and fragmentation patterns to validate the structure .

Q. How can researchers ensure the stability of 5-Bromo-2-(1-methylethylcarbonyl)phenol during storage?

• Methodological Answer :

• Store at 0–6°C in amber vials under inert gas (e.g., argon) to prevent photodegradation and oxidation of the phenolic group .
• Monitor stability via periodic HPLC analysis, focusing on degradation products like de-brominated or hydrolyzed derivatives .

Advanced Research Questions

Q. How can contradictory spectral data (e.g., unexpected NMR signals) be resolved for this compound?

• Methodological Answer :

• Dynamic Effects : Use variable-temperature NMR to identify rotational barriers in the isopropyl group, which may cause signal splitting .
• Byproduct Analysis : Employ LC-MS/MS to detect trace intermediates (e.g., di-brominated isomers) formed during synthesis .
• Computational Modeling : Compare experimental NMR shifts with DFT-calculated chemical shifts to assign ambiguous signals .

Q. What experimental strategies are recommended for studying the environmental fate of this compound?

• Methodological Answer :

• Abiotic Degradation : Simulate hydrolysis (pH 5–9 buffers) and photolysis (UV light, λ = 254 nm) to identify breakdown products (e.g., phenolic acids) .
• Biotic Transformation : Use soil microcosms or activated sludge to assess microbial degradation pathways, monitored via LC-HRMS .
• Adsorption Studies : Evaluate binding to organic matter (e.g., humic acid) using batch experiments and surface plasmon resonance (SPR) .

Q. How can researchers design experiments to elucidate the steric and electronic effects of the bromo and carbonyl substituents?

• Methodological Answer :

• Kinetic Studies : Compare reaction rates of brominated vs. non-brominated analogs in nucleophilic aromatic substitution to quantify electronic effects .
• X-ray Crystallography : Resolve the crystal structure to measure bond angles/distortions caused by steric hindrance from the isopropyl group .
• DFT Calculations : Model charge distribution and frontier molecular orbitals to predict reactivity sites .

Q. What advanced techniques are suitable for analyzing trace impurities in synthesized batches?

• Methodological Answer :

• 2D NMR (HSQC, HMBC) : Resolve overlapping signals from structurally similar byproducts .
• High-Resolution Mass Spectrometry (HRMS) : Detect impurities at ppm levels using Orbitrap or TOF analyzers .
• Ion Chromatography : Quantify halogenated contaminants (e.g., residual Br⁻) introduced during synthesis .

Data Contradiction and Validation

Q. How should researchers address discrepancies between theoretical and experimental purity values?

• Methodological Answer :

• Cross-Validation : Compare HPLC (area%) with qNMR using an internal standard (e.g., 1,3,5-trimethoxybenzene) to resolve biases .
• Thermogravimetric Analysis (TGA) : Rule out solvent retention or hydrate formation affecting purity measurements .

Q. What mechanistic insights can explain reduced reactivity despite high purity?

• Methodological Answer :

• Steric Hindrance : Use molecular dynamics simulations to assess accessibility of reactive sites (e.g., para to Br) .
• Catalyst Screening : Test palladium catalysts (e.g., Pd(PPh₃)₄) for Suzuki coupling efficiency, optimizing ligand steric bulk .

Experimental Design

Q. How to design a long-term study on the compound’s ecological impact?

• Methodological Answer :
• Tiered Approach :

Acute Toxicity : Test Daphnia magna (OECD 202) and algal growth inhibition (OECD 201) .

Chronic Exposure : Use zebrafish embryos to assess developmental effects over 28 days .

Field Monitoring : Deploy passive samplers in aquatic systems near industrial sites to measure bioaccumulation .